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Abstract
Hydramicromelin D is a naturally occurring coumarin isolated from the plant Micromelum

integerrimum. This document provides a comprehensive technical summary of

Hydramicromelin D, including its chemical properties, isolation, and currently understood

biological activity. All available quantitative data is presented in tabular format, and detailed

experimental methodologies are provided for key cited procedures. Visual diagrams illustrating

the isolation and screening workflow are also included to facilitate a deeper understanding of

the research process.

Introduction
Hydramicromelin D (CAS No. 1623437-86-4) is a prenylated coumarin, a class of secondary

metabolites known for a wide range of biological activities. It was first isolated from the leaves

of Micromelum integerrimum, a plant species belonging to the Rutaceae family, which is found

in South and Southeast Asia.[1] Plants of the Micromelum genus are known sources of various

bioactive compounds, including other coumarins and carbazole alkaloids, which have

demonstrated anti-inflammatory, antibacterial, and anticancer properties in various studies.[2]

[3][4] This guide focuses specifically on the technical details available for Hydramicromelin D.
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Hydramicromelin D is characterized by a coumarin core structure with a complex side chain.

Its chemical properties are summarized in the table below.

Property Value Reference

CAS Number 1623437-86-4 N/A

Molecular Formula C₁₅H₁₄O₇ [1]

Molecular Weight 306.27 g/mol [1]

IUPAC Name

6-[(2R,3S,4S)-3,4-dihydroxy-4-

methyl-5-oxooxolan-2-yl]-7-

methoxychromen-2-one

N/A

Synonyms Not available N/A

Purity
>98% (as commercially

available)
N/A

Appearance White powder N/A

Biological Activity and Quantitative Data
The biological activity of Hydramicromelin D has been evaluated in the context of cytotoxicity.

A study investigating compounds isolated from Micromelum integerrimum assessed their

effects on the human colon cancer cell line, HCT116.

Assay Cell Line Result Concentration Reference

Cytotoxicity HCT116 Inactive 50 µM [5]

To date, this is the only specific quantitative biological data available for Hydramicromelin D in

the reviewed literature. While other compounds from Micromelum integerrimum have shown a

range of biological effects, no further studies have been published detailing the specific

mechanism of action or other biological activities of Hydramicromelin D.
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Isolation and Structure Elucidation of Hydramicromelin
D
The following protocol is based on the methodology described for the isolation of coumarins

from Micromelum integerrimum.[1]

Extraction: The air-dried and powdered leaves of Micromelum integerrimum are extracted

with ethyl acetate (EtOAc) at room temperature. The solvent is then removed under reduced

pressure to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to column chromatography on

silica gel. The column is eluted with a gradient of solvents, typically starting with hexane and

gradually increasing the polarity with ethyl acetate.

Fractionation: Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles are pooled.

Purification: The fractions containing Hydramicromelin D are further purified by repeated

column chromatography and preparative TLC until a pure compound is obtained.

Structure Elucidation: The structure of the isolated compound is determined using a

combination of spectroscopic techniques:

UV Spectroscopy: To identify the chromophore system.

Infrared (IR) Spectroscopy: To identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments are used to determine the connectivity of atoms.

High-Resolution Time-of-Flight Mass Spectrometry (HR-TOF-MS): To determine the exact

mass and molecular formula.

Cytotoxicity Assay against HCT116 Cells
The following is a generalized protocol for assessing the cytotoxicity of a compound against the

HCT116 human colon cancer cell line, based on standard methodologies.[6][7]
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Cell Culture: HCT116 cells are cultured in an appropriate medium (e.g., McCoy's 5A)

supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified

incubator at 37°C with 5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: Hydramicromelin D is dissolved in a suitable solvent (e.g., DMSO)

and then diluted to the final concentration (50 µM) in the cell culture medium. The cells are

then treated with the compound. A vehicle control (medium with DMSO) is also included.

Incubation: The treated cells are incubated for a specified period, typically 48 or 72 hours.

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

or MTS assay. This involves adding the reagent to the wells and incubating for a short

period. The absorbance is then measured using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. A

compound is considered inactive if it does not significantly reduce cell viability at the tested

concentration.

Visualizations
The following diagrams illustrate the general workflow for the isolation and biological screening

of Hydramicromelin D.
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Caption: General workflow for the isolation and evaluation of Hydramicromelin D.
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Conclusion
Hydramicromelin D is a well-characterized coumarin from Micromelum integerrimum. While its

chemical structure has been fully elucidated, current biological data is limited to a report of its

inactivity as a cytotoxic agent against the HCT116 human colon cancer cell line at a

concentration of 50 µM. Further research is required to explore other potential biological

activities and to determine if it contributes to the traditional medicinal uses of Micromelum

integerrimum. The detailed protocols and data presented in this guide serve as a foundation for

future investigations into this natural product.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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